Cas no 1341475-92-0 (Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1341475-92-0
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 4787481
• Update Time: 2025-10-29

Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-isobutyl-1,2,4-oxadiazole-5-carboxylate

• Inchi： 1S/C9H14N2O3/c1-4-13-9(12)8-10-7(11-14-8)5-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： QKZPJBKKGPMVCH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC(CC(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate

Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate: A Comprehensive Overview

Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate, with the CAS number 1341475-92-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds containing two nitrogen atoms and one oxygen atom in a five-membered ring structure. The presence of the ethyl group and the 2-methylpropyl substituent in its structure contributes to its unique chemical properties and potential applications.

The oxadiazole ring system is known for its stability and versatility, making it a valuable component in various chemical reactions and material syntheses. Recent studies have highlighted the role of oxadiazoles in drug discovery, where they serve as scaffolds for developing bioactive molecules. For instance, researchers have explored the potential of Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate in modulating enzyme activities and targeting specific cellular pathways. These findings underscore its importance in medicinal chemistry and pharmacology.

One of the key aspects of Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate is its synthesis methodology. The compound can be synthesized through a variety of routes, including condensation reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of oxadiazoles, which has facilitated their widespread use in research and industry. For example, the use of transition metal catalysts has been reported to significantly enhance the yield and purity of this compound during its preparation.

In terms of applications, Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate has shown promise in several areas. In agriculture, it has been investigated as a potential herbicide due to its ability to inhibit specific plant enzymes without causing harm to crops. Additionally, in the field of electronics, derivatives of this compound have been explored for their semiconducting properties, making them candidates for use in organic light-emitting diodes (OLEDs) and other electronic devices.

Recent research has also focused on the environmental impact of Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate. Studies have examined its biodegradability and toxicity profiles under various conditions. These studies are crucial for understanding its safety profile and ensuring its responsible use in industrial and agricultural settings.

In conclusion, Ethyl 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylate (CAS No: 1341475-92-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and properties make it a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its synthesis methods and functional applications, this compound is poised to play an increasingly important role in advancing modern chemistry.